Cas no 18279-73-7 (Silane,chlorobis(2-methylpropyl)-)

Silane, chlorobis(2-methylpropyl)-, is an organosilicon compound characterized by its reactive chlorosilane group and branched alkyl substituents. This compound is primarily utilized as an intermediate in organic synthesis and surface modification applications. Its structure, featuring two isobutyl groups, enhances steric hindrance, which can influence reactivity and selectivity in chemical processes. The chlorosilane functionality enables efficient coupling with hydroxylated surfaces or other nucleophiles, making it valuable for creating hydrophobic coatings or functionalized materials. Its stability under controlled conditions and compatibility with various substrates contribute to its utility in industrial and research settings. Proper handling is essential due to its moisture sensitivity and potential reactivity.
Silane,chlorobis(2-methylpropyl)- structure
18279-73-7 structure
Product Name:Silane,chlorobis(2-methylpropyl)-
CAS No:18279-73-7
MF:C8H18ClSi
MW:177.767022609711
MDL:MFCD01320948
CID:122901
PubChem ID:14813122
Update Time:2025-05-24

Silane,chlorobis(2-methylpropyl)- Chemical and Physical Properties

Names and Identifiers

    • Silane,chlorobis(2-methylpropyl)-
    • DIISOBUTYLCHLOROSILANE
    • (i-bu)2SiHCl
    • Chlor-di-inden-1-yl-methyl-silan
    • Chlor-diisobutyl-silan
    • chloro-di-inden-1-yl-methyl-silane
    • chloro-diisobutyl-silane
    • diisobutylhydrogenchlorosilane
    • me(1-ind)2SiCl
    • Silane,chlorodi-1H-inden-1-ylmethyl
    • Silane, chlorobis(2-methylpropyl)-
    • chloro-bis(2-methylpropyl)silicon
    • chlorobis(2-methylpropyl)silane
    • 18279-73-7
    • FT-0694899
    • SCHEMBL631071
    • MFCD01320948
    • chlorodiisobutylsilane
    • MDL: MFCD01320948
    • Inchi: 1S/C8H18ClSi/c1-7(2)5-10(9)6-8(3)4/h7-8H,5-6H2,1-4H3
    • InChI Key: XFNRHYBYGPMAEK-UHFFFAOYSA-N
    • SMILES: Cl[Si](CC(C)C)CC(C)C |^1:1|

Computed Properties

  • Exact Mass: 178.09400
  • Monoisotopic Mass: 177.0866298g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 4
  • Complexity: 71.3
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • Density: 0,995 g/cm3
  • Boiling Point: 160-167°C
  • Flash Point: 42°C
  • Refractive Index: 1.4340
  • PSA: 0.00000
  • LogP: 3.26100

Silane,chlorobis(2-methylpropyl)- Security Information

  • TSCA:No

Silane,chlorobis(2-methylpropyl)- Customs Data

  • HS CODE:2931900090
  • Customs Data:

    China Customs Code:

    2931900090

    Overview:

    2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

    Summary:

    2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

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Additional information on Silane,chlorobis(2-methylpropyl)-

Professional Introduction to Silane,chlorobis(2-methylpropyl)- (CAS No. 18279-73-7)

Silane,chlorobis(2-methylpropyl)-, with the chemical identifier CAS No. 18279-73-7, is a specialized organosilicon compound that has garnered significant attention in the field of materials science and pharmaceutical chemistry. This compound, characterized by its unique molecular structure, plays a pivotal role in various industrial and scientific applications. The presence of chlorine atoms and the bulky 2-methylpropyl groups imparts distinct reactivity and stability, making it a valuable intermediate in the synthesis of more complex molecules.

The chemical structure of Silane,chlorobis(2-methylpropyl)- consists of a silicon atom bonded to four substituents: two chlorine atoms and two 2-methylpropyl groups. This arrangement confers a high degree of versatility, enabling its use in a wide range of chemical reactions. The chlorine atoms are highly electrophilic, facilitating nucleophilic substitution reactions, while the 2-methylpropyl groups provide steric hindrance, influencing reaction selectivity and kinetics.

In recent years, research into organosilicon compounds has seen remarkable advancements, particularly in their application as crosslinking agents and surface modifiers. Silane,chlorobis(2-methylpropyl)- has been extensively studied for its ability to enhance the adhesion between inorganic and organic materials. This property is particularly valuable in the development of coatings, adhesives, and composites. The compound's ability to form stable Si-O bonds with hydroxyl groups on surfaces has been exploited in various industrial processes.

One of the most intriguing aspects of Silane,chlorobis(2-methylpropyl)- is its role in pharmaceutical synthesis. The compound serves as a precursor for the preparation of more complex organosilicon derivatives that exhibit pharmacological activity. For instance, researchers have utilized this silane to synthesize novel drug candidates that target specific biological pathways. The chlorine atoms can be selectively removed or replaced with other functional groups, allowing for fine-tuning of the molecular properties to achieve desired therapeutic effects.

The reactivity of Silane,chlorobis(2-methylpropyl)- makes it an attractive candidate for catalytic applications. In recent studies, this compound has been employed as a ligand in transition metal catalysis, facilitating various organic transformations such as hydrogenation and coupling reactions. The bulky 2-methylpropyl groups help to stabilize reactive intermediates, improving reaction yields and selectivity. This has opened up new avenues for the development of more efficient synthetic methodologies.

Another area where Silane,chlorobis(2-methylpropyl)- has shown promise is in the field of nanotechnology. Its ability to modify surface properties has been leveraged in the preparation of functionalized nanoparticles. These nanoparticles find applications in drug delivery systems, where surface modification is crucial for achieving targeted release and improved bioavailability. The silane's stability under various conditions makes it an ideal candidate for such applications.

The synthesis of Silane,chlorobis(2-methylpropyl)- involves multi-step organic reactions that require precise control over reaction conditions. Typically, it is synthesized from silicon tetrachloride through a series of alkylation reactions with isobutylene (2-methylpropene). The process demands high purity standards to ensure optimal yields and minimal byproduct formation. Advances in synthetic methodologies have enabled more efficient production techniques, making this compound more accessible for research and industrial applications.

In conclusion, Silane,chlorobis(2-methylpropyl)- (CAS No. 18279-73-7) is a versatile organosilicon compound with a wide range of applications in materials science, pharmaceutical chemistry, and nanotechnology. Its unique molecular structure and reactivity make it an invaluable tool for researchers seeking to develop novel materials and drug candidates. As research continues to uncover new applications for this compound, its importance in modern chemistry is set to grow even further.

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